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Compound of Interest

Compound Name: Benzo[c]cinnoline

Cat. No.: B3424390 Get Quote

Introduction: Benzo[c]cinnoline is a polycyclic aromatic heterocyclic compound utilized in

various research applications, including organic synthesis, materials science for components

like organic semiconductors, and pharmaceutical development.[1] Its unique chemical structure

lends it notable fluorescent properties, making it a valuable building block for creating complex

molecules.[1] However, like many specialized chemical reagents, its safe and effective use

hinges on a thorough understanding of its properties and associated hazards.

This guide serves as a dedicated technical support resource for researchers, scientists, and

drug development professionals. It is structured in a practical question-and-answer format to

directly address potential issues and provide clear, actionable guidance for the safe storage,

handling, and disposal of Benzo[c]cinnoline.

Section 1: Hazard Identification & Key Properties
Before handling any chemical, a clear understanding of its intrinsic properties and hazards is

paramount. This section summarizes the critical safety and physical data for

Benzo[c]cinnoline.

Q1: What are the primary hazards associated with Benzo[c]cinnoline?

Benzo[c]cinnoline is classified as a hazardous substance with the following primary risks[2]

[3]:

Acute Oral Toxicity: Harmful if swallowed (H302).[2][3]
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Skin Irritation: Causes skin irritation (H315).[2][3][4]

Eye Irritation: Causes serious eye irritation (H319).[2][3][4]

Respiratory Irritation: May cause respiratory irritation (H335).[2][3][4]

It is crucial to take all necessary precautions to avoid direct contact and inhalation.

Q2: What are the key physical and chemical properties of Benzo[c]cinnoline?

Understanding the physical state and properties is essential for proper experimental planning

and storage.

Property Value Source(s)

Chemical Formula C₁₂H₈N₂ [5][6]

Molar Mass ~180.21 g/mol [2][5]

Appearance
Yellow to light yellow, brown, or

dark green crystalline powder.
[7][8]

Melting Point 156 - 159 °C (312.8 - 318.2 °F) [1][7]

Stability

Stable under normal,

recommended storage

conditions.

[7]

Solubility

Tends to be more soluble in

non-polar organic solvents like

benzene or toluene and is

largely insoluble in water.[9]

Section 2: Storage & Stability FAQs
Proper storage is the first line of defense against chemical degradation and laboratory

accidents.

Q1: What are the ideal conditions for storing Benzo[c]cinnoline?
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To ensure its stability and integrity, Benzo[c]cinnoline should be stored under the following

conditions:

Location: Store in a cool, dry, and well-ventilated area.[4][7]

Container: Keep the container tightly and securely sealed when not in use.[4][7]

Environment: Protect from environmental extremes and physical damage.[4] Some suppliers

specify storage at room temperature is acceptable.[1]

Segregation: Store locked up and away from incompatible materials and foodstuff

containers.[4][7]

Q2: What materials are incompatible with Benzo[c]cinnoline?

The primary incompatibility identified for Benzo[c]cinnoline is with oxidizing agents.[7] Storing

it away from chemicals like nitric acid, permanganates, or chromic acid is essential to prevent

potentially hazardous reactions.[7][10][11]

Q3: Is Benzo[c]cinnoline sensitive to light or moisture?

While specific data on photosensitivity is not detailed in the primary safety sheets, general best

practices for organic compounds recommend protection from light.[12] The explicit instruction

to "keep in a dry...place" indicates a need to protect it from moisture to prevent potential

degradation or clumping of the powder.[7]

Section 3: Handling & Personal Protective
Equipment (PPE) Troubleshooting
Safe handling protocols are critical to minimize exposure and ensure researcher safety.

Q1: What are the essential safe handling practices for Benzo[c]cinnoline?

When working with Benzo[c]cinnoline powder, always adhere to the following:

Ventilation: Use only outdoors or in a well-ventilated area, such as a certified chemical fume

hood, to minimize inhalation of dust.[4]
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Avoid Dust Generation: Handle the solid carefully to avoid creating dust clouds.[4]

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[4] Always wash hands

thoroughly with soap and water after handling is complete.[4][7]

Clothing: Contaminated work clothes should be removed and laundered separately from

personal clothing.[4][7]

Q2: What is the mandatory Personal Protective Equipment (PPE) for handling

Benzo[c]cinnoline?

Appropriate PPE is your last line of defense against exposure. The following PPE is required:

Eye and Face Protection: Wear safety glasses with side shields or chemical goggles.[4]

Skin Protection: Wear impervious protective gloves (e.g., nitrile rubber) and a lab coat or

overalls.[4][13]

Respiratory Protection: If working outside of a fume hood or if dust is generated, wear a

suitable dust respirator.[4] An N-95 or higher-rated respirator is recommended for fine

powders.[14]
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Handling Benzo[c]cinnoline
Solid Powder
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Caption: PPE selection workflow for Benzo[c]cinnoline.

Section 4: Spill & Waste Management Guide
Accidents can happen. Being prepared with a clear and effective response plan is essential for

laboratory safety.

Q1: How should I clean up a small spill of Benzo[c]cinnoline powder?

For minor spills (e.g., a few grams in a contained area), follow this procedure:

Immediate Action: Clean up all spills immediately.[4]

Alert & Restrict: Alert personnel in the immediate area.
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PPE: Ensure you are wearing the appropriate PPE, including gloves, safety glasses, a lab

coat, and a dust respirator if needed.[4]

Cleanup: Use dry cleanup procedures.[4] Carefully sweep or shovel the material into a clean,

dry, sealable, and appropriately labeled container.[4][7] AVOID generating dust or using

compressed air for cleaning.[4] An explosion-proof vacuum can also be used.[4]

Decontamination: After the bulk material is removed, decontaminate the area with soap and

water, and wipe dry.[15]

Disposal: Treat the collected spill residue and cleaning materials as hazardous waste.[15]

Q2: What is the procedure for a major spill?

A major spill is one that is too large to be handled safely by local personnel or poses a

significant respiratory hazard.

Evacuate: Clear the area of all personnel and move upwind from the spill.[4]

Alert: Notify your institution's emergency services (e.g., Environmental Health & Safety, Fire

Brigade) and inform them of the location and nature of the hazard.[4]

Secure the Area: Prevent entry to the spill area.

Prevent Spread: If it is safe to do so, take steps to prevent the powder from entering drains

or waterways.[4]

Professional Cleanup: Do not attempt to clean up a major spill yourself. Allow trained

emergency responders to handle the situation.[4]
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Benzo[c]cinnoline Spill Occurs
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Caption: Decision workflow for Benzo[c]cinnoline spills.

Q3: How must Benzo[c]cinnoline waste be disposed of?

All waste containing Benzo[c]cinnoline, including spilled material, contaminated PPE, and

empty containers, must be treated as hazardous waste.

Place waste in a clean, dry, sealable, and clearly labeled container.[4]

Dispose of the contents and container at an authorized hazardous or special waste collection

point, strictly following all local, state, and federal regulations.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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